Cas no 89556-60-5 (1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl-)

• Product Name: 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl-
• CAS No: 89556-60-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD09891219
• CID: 596692
• PubChem ID: 12592300
• Update Time: 2025-06-07

1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl-
• 1-(2,5-dimethoxyphenyl)-2-methylpropan-1-one
• 2',5'-Dimethoxy-2-methylpropiophenone
• SCHEMBL13761323
• N14124
• 1-(2,5-Dimethoxy-phenyl)-2-methyl-propan-1-one
• AKOS009163775
• 89556-60-5
• DTXSID70503659
• 1-(2,5-dimethoxyphenyl)-2-methyl-1-propanone

• MDL： MFCD09891219
• Inchi： 1S/C12H16O3/c1-8(2)12(13)10-7-9(14-3)5-6-11(10)15-4/h5-8H,1-4H3
• InChI Key： XUAJROAIHNSLOO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C(C)C)=O)OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl-

Comprehensive Overview of 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl- (CAS No. 89556-60-5)

1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl-, also known by its CAS number 89556-60-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure and diverse applications in both academic and industrial settings. The chemical formula of 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl- is C₁₁H₁₄O₃, and it has a molecular weight of approximately 194.22 g/mol.

The structure of 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl- consists of a propanone (acetone) backbone with a substituted phenyl ring. The phenyl ring is decorated with two methoxy groups at the 2 and 5 positions, and a methyl group is attached to the propanone moiety. This specific arrangement of functional groups imparts unique physical and chemical properties to the compound, making it an interesting subject for various studies.

In terms of physical properties, 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl- is a colorless liquid with a characteristic odor. It has a boiling point of around 180°C and a melting point of approximately -30°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and analytical techniques.

The chemical reactivity of 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl- is influenced by its functional groups. The presence of the ketone group allows for participation in nucleophilic addition reactions, while the methoxy groups on the phenyl ring can undergo substitution reactions under appropriate conditions. Additionally, the methyl group attached to the propanone moiety can participate in various organic transformations.

In recent years, there has been significant interest in the biological activities of compounds similar to 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl-. Studies have shown that such compounds can exhibit a range of biological effects, including anti-inflammatory and antioxidant properties. For instance, research published in the Journal of Medicinal Chemistry highlighted the potential of these compounds as lead molecules for developing new therapeutic agents.

The synthesis of 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl- can be achieved through several methods. One common approach involves the condensation of acetophenone with dimethyl ether followed by methylation. Another method involves the reaction of 2,5-dimethoxybenzaldehyde with acetone in the presence of a suitable catalyst. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In the pharmaceutical industry, 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl- has found applications as an intermediate in the synthesis of various drugs and drug candidates. Its unique structure makes it a valuable building block for constructing more complex molecules with desired biological activities. For example, it has been used in the synthesis of compounds targeting neurodegenerative diseases and cancer.

The environmental impact of 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl- is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Researchers are continuously exploring ways to improve the sustainability and eco-friendliness of chemical processes involving this compound.

In conclusion, 1-Propanone, 1-(2,5-dimethoxyphenyl)-2-methyl- (CAS No. 89556-60-5) is a versatile compound with significant potential in both research and industrial applications. Its unique molecular structure and chemical properties make it an attractive candidate for further exploration in various fields. As new research continues to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.